Cas no 88839-00-3 (1H-1,2,4-Triazole-3-carboxamide, 1-(3,5-dichlorophenyl)-5-phenyl-)

• Product Name: 1H-1,2,4-Triazole-3-carboxamide, 1-(3,5-dichlorophenyl)-5-phenyl-
• CAS No: 88839-00-3
• MF: C₁₅H₁₀Cl₂N₄O
• MW: 333.172100543976
• CID: 620911
• PubChem ID: 13345768
• Update Time: 2025-04-19

1H-1,2,4-Triazole-3-carboxamide, 1-(3,5-dichlorophenyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-carboxamide, 1-(3,5-dichlorophenyl)-5-phenyl-
• 1-(3,5-dichlorophenyl)-5-phenyl-1,2,4-triazole-3-carboxamide
• DTXSID10537690
• 88839-00-3
• 1-(3,5-Dichlorophenyl)-5-phenyl-1H-1,2,4-triazole-3-carboxamide

• Inchi： 1S/C15H10Cl2N4O/c16-10-6-11(17)8-12(7-10)21-15(9-4-2-1-3-5-9)19-14(20-21)13(18)22/h1-8H,(H2,18,22)
• InChI Key： MYVMPJBRIMQTKA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)N1C(C2C=CC=CC=2)=NC(C(N)=O)=N1)Cl

Computed Properties

• Exact Mass: 332.0231663g/mol
• Monoisotopic Mass: 332.0231663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 73.8Ų